Cas no 2034534-74-0 (N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2034534-74-0
• MF: C₁₄H₁₂F₃N₅O₃S
• MW: 387.33699131012
• CID: 6570215
• PubChem ID: 119104953
• Update Time: 2025-05-25

N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• F6559-3410
• AKOS026698553
• 2034534-74-0
• N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-(trifluoromethyl)benzenesulfonamide
• N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide
• N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C14H12F3N5O3S/c1-22-8-9(6-18-22)13-20-12(25-21-13)7-19-26(23,24)11-5-3-2-4-10(11)14(15,16)17/h2-6,8,19H,7H2,1H3
• InChI Key： KCYMCQMWQZYAGX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(NCC1=NC(C2C=NN(C)C=2)=NO1)(=O)=O

Computed Properties

• Exact Mass: 387.06129492g/mol
• Monoisotopic Mass: 387.06129492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Additional information on N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide

Research Brief on N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS: 2034534-74-0)

Recent studies on the compound N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS: 2034534-74-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique oxadiazole and pyrazole moieties, has demonstrated promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with key molecular targets. Preliminary in vitro studies indicate that this molecule exhibits potent inhibitory effects on certain enzymes involved in inflammatory and oncogenic pathways. The trifluoromethyl group enhances its binding affinity and metabolic stability, which is critical for its pharmacokinetic profile.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's efficacy in modulating the activity of sulfotransferases, a class of enzymes implicated in drug metabolism and hormone regulation. The results suggested that N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide could serve as a lead compound for developing new inhibitors with improved selectivity and reduced off-target effects.

Further investigations have also examined the compound's potential in oncology. A recent preclinical study demonstrated its ability to suppress tumor growth in xenograft models by targeting the PI3K/AKT/mTOR signaling pathway. The compound's unique structural features, including the oxadiazole ring, contribute to its ability to penetrate cell membranes and interact with intracellular targets effectively.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. Researchers are currently exploring structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the aim of addressing unmet medical needs in diseases such as cancer and chronic inflammation.

In conclusion, N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide represents a compelling candidate for further development in the chemical biology and pharmaceutical sectors. Its multifaceted biological activities and structural novelty underscore its potential to yield innovative therapeutics. Future research will likely focus on translational studies to bridge the gap between laboratory findings and clinical applications.